1-[(1R)-5-Tert-butyl-2,3-dihydro-1H-inden-1-yl]-3-isoquinolin-5-ylurea

• CAS No.: 808756-64-1
• Product Name: 1-[(1R)-5-Tert-butyl-2,3-dihydro-1H-inden-1-yl]-3-isoquinolin-5-ylurea
• Molecular Formula: C23H25N3O
• Molecular Weight: 359.5 g/mol
• IUPAC Name: 1-[(1R)-5-tert-butyl-2,3-dihydro-1H-inden-1-yl]-3-isoquinolin-5-ylurea
• Standard InChI: InChI=1S/C23H25N3O/c1-23(2,3)17-8-9-18-15(13-17)7-10-21(18)26-22(27)25-20-6-4-5-16-14-24-12-11-19(16)20/h4-6,8-9,11-14,21H,7,10H2,1-3H3,(H2,25,26,27)/t21-/m1/s1
• Standard InChIKey: VPSCJCQPUGKRNC-OAQYLSRUSA-N
• Isomeric SMILES: CC(C)(C)C1=CC2=C(C=C1)[C@@H](CC2)NC(=O)NC3=CC=CC4=C3C=CN=C4
• SMILES: CC(C)(C)C1=CC2=C(C=C1)C(CC2)NC(=O)NC3=CC=CC4=C3C=CN=C4
• Canonical SMILES: CC(C)(C)C1=CC2=C(C=C1)C(CC2)NC(=O)NC3=CC=CC4=C3C=CN=C4
• Appearance: Solid powder
• Description: A778317 is a novel, stereoselective, high-affinity antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1-(5-tertbutylindan-1-yl)-3-isoquinolin-5-ylurea; A 778317; A-778317; A778317
• Reference: 1: Han P, Korepanova AV, Vos MH, Pereda-Lopez A, Lake MR, Bianchi BR, Moreland RB, Faltynek CR, Chiu ML. Development of ELISA to measure TRPV1 protein in rat tissues. J Neurosci Methods. 2011 Sep 15;200(2):144-52. doi: 10.1016/j.jneumeth.2011.06.029. PubMed PMID: 21762727.; 2: Bianchi BR, El Kouhen R, Chen J, Puttfarcken PS. Binding of [(3)H]A-778317 to native transient receptor potential vanilloid-1 (TRPV1) channels in rat dorsal root ganglia and spinal cord. Eur J Pharmacol. 2010 May 10;633(1-3):15-23. doi: 10.1016/j.ejphar.2010.02.004. PubMed PMID: 20153316.; 3: Bianchi BR, El Kouhen R, Neelands TR, Lee CH, Gomtsyan A, Raja SN, Vaidyanathan SN, Surber B, McDonald HA, Surowy CS, Faltynek CR, Moreland RB, Jarvis MF, Puttfarcken PS. [3H]A-778317 [1-((R)-5-tert-butyl-indan-1-yl)-3-isoquinolin-5-yl-urea]: a novel, stereoselective, high-affinity antagonist is a useful radioligand for the human transient receptor potential vanilloid-1 (TRPV1) receptor. J Pharmacol Exp Ther. 2007 Oct;323(1):285-93. PubMed PMID: 17660385.
• PubChem Compound: 17757384
• Last Modified: Nov 11 2021